Oxazolines
Oxazolines are a class of heterocyclic compounds featuring a five-membered ring with a nitrogen and an oxygen atom as the heteroatoms. The general structure is characterized by the formula C3H3N(O) where O represents the carbonyl group attached to the nitrogen atom, forming the oxazoline ring. Oxazolines are widely used in organic synthesis due to their reactivity and stability under a variety of conditions. They can serve as useful intermediates for preparing complex molecules through condensation reactions with various carboxylic acids or amides. The versatility of these compounds makes them valuable tools in the design of pharmaceuticals, agrochemicals, and functional materials.
Oxazolines exhibit unique properties, including good solubility, low toxicity, and interesting electronic structures, which contribute to their diverse applications. Their ability to form stable cyclic structures enables them to act as effective ring-opening inhibitors, making them suitable for stabilizing polymers and improving material performance. In addition, the presence of a nitrogen and an oxygen atom in the same ring can modulate their reactivity, allowing for controlled transformations under mild conditions.
Overall, oxazolines are indispensable in modern chemical synthesis due to their structural simplicity, functional diversity, and excellent synthetic utility.

Structure | Chemical Name | CAS | MF |
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2,2'-Bis(2-oxazoline) | 36697-72-0 | C6H8N2O2 |
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Bis((R)-4-methyl-4,5-dihydrooxazol-2-yl)methane | 2757082-29-2 | C9H14N2O2 |
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4,4-Diethyl-4,5-dihydro-1,3-oxazol-2-amine | 1493814-32-6 | C7H14N2O |
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6,8,8-trimethyl-3-oxa-1-azaspiro4.4non-1-en-2-amine | 1693937-60-8 | C10H18N2O |
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poly(2-ethyl-2-oxazoline) | 25805-17-8 | C5H9NO |
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6-methyl-3-oxa-7-thia-1-azaspiro4.4non-1-en-2-amine | 1702473-61-7 | C7H12N2OS |
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Oxazole, 2-ethoxy-4,5-dihydro- | 4075-55-2 | C5H9NO2 |
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2-(chloromethyl)-4,5-dihydro-1,3-oxazole | 13627-32-2 | C4H6ClNO |
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2-Oxazolidinon | 497-25-6 | C3H5NO2 |
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2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole | 81441-04-5 | C4H7NOS |
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